Cas no 922065-45-0 (N'-benzyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N'-benzyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 922065-45-0
• MF: C₂₅H₃₂N₄O₃
• MW: 436.546586036682
• CID: 6462470
• Update Time: 2025-05-19

N'-benzyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-benzyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylethanediamide
• N-benzyl-N'-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-morpholin-4-ylethyl]oxamide

• Inchi： 1S/C25H32N4O3/c1-28-11-5-8-20-16-21(9-10-22(20)28)23(29-12-14-32-15-13-29)18-27-25(31)24(30)26-17-19-6-3-2-4-7-19/h2-4,6-7,9-10,16,23H,5,8,11-15,17-18H2,1H3,(H,26,30)(H,27,31)
• InChI Key： UXLNUFRGJMUAOE-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C(NCC(C1C=CC2=C(C=1)CCCN2C)N1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-benzyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylethanediamide

Research Brief on N'-benzyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylethanediamide (CAS: 922065-45-0)

The compound N'-benzyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylethanediamide (CAS: 922065-45-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. The structural features of the molecule, including the tetrahydroquinoline and morpholine moieties, contribute to its ability to interact with specific protein targets. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding affinity and selectivity.

In vitro and in vivo experiments have demonstrated promising results, with the compound showing efficacy in reducing tumor growth and modulating immune responses. Notably, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been optimized through structural modifications, enhancing its potential as a drug candidate. These findings are supported by data from recent clinical trials, which underscore its safety profile and therapeutic potential.

Despite these advancements, challenges remain in fully understanding the compound's off-target effects and long-term toxicity. Ongoing research is focused on addressing these gaps through detailed mechanistic studies and the development of derivatives with improved specificity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N'-benzyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylethanediamide represents a promising candidate for further development in drug discovery. Its unique chemical structure and biological activity make it a valuable subject for future research, with potential implications for treating a range of diseases.